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Compound Name: NSC 33994

Cat. No.: B1680215

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 33994 is a potent and selective small molecule inhibitor of Janus kinase 2 (JAK2), a non-
receptor tyrosine kinase that plays a critical role in cytokine and growth factor signaling.[1][2][3]
[4] Dysregulation of the JAK2 signaling pathway is implicated in various myeloproliferative
neoplasms and inflammatory diseases, making it a key target for therapeutic intervention. NSC
33994 exhibits a half-maximal inhibitory concentration (IC50) of 60 nM for JAK2 kinase activity.
[1][2][3][4] Notably, it displays high selectivity, showing no significant inhibition of Src and TYK2
tyrosine kinases at concentrations up to 25 uM.[2][4] These application notes provide detailed
protocols for in vitro assays to characterize the activity of NSC 33994.

Data Presentation

Table 1: Biochemical Activity of NSC 33994

Target Kinase IC50 (nM)
JAK2 60

Src >25,000
TYK2 >25,000
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Table 2: Cellular Activity of NSC 33994 in HEL Cells (JAK2 V617F mutant)

Assay Endpoint Measurement IC50 (nM)
pPSTAT3 (Tyr705) Inhibition Western Blot ~150
pSTAT5 (Tyr694) Inhibition ELISA ~120
Cell Viability (72 hours) MTT Assay ~500

Signaling Pathway

The JAK2 signaling cascade is initiated by the binding of cytokines or growth factors to their
corresponding receptors, leading to receptor dimerization and the activation of receptor-
associated JAK2. Activated JAK2 autophosphorylates and then phosphorylates the receptor,
creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.
STATs are then phosphorylated by JAK2, dimerize, and translocate to the nucleus to regulate
gene expression. NSC 33994 selectively inhibits the kinase activity of JAK2, thereby blocking
these downstream signaling events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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